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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671 Get Quote

This guide provides immediate, procedural, and step-by-step guidance for the safe handling

and disposal of Sodium Metasilicate Nonahydrate, tailored for research, scientific, and drug

development professionals.

Chemical Safety Overview

Sodium metasilate nonahydrate is a corrosive substance that can cause severe skin burns and

eye damage.[1][2][3][4] It may also cause respiratory irritation.[1][2][3][4] Ingestion can be

harmful and may cause burns.[1] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.[2][5][6]

Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[1][3]

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.[1][3]

Specific Target Organ Toxicity
Category 3: May cause respiratory irritation.[1]

[2][3][4]

Corrosive to Metals Category 1: May be corrosive to metals.[1][3][5]

Operational Plan: Handling and Storage
1. Engineering Controls:
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Work in a well-ventilated area, preferably under a chemical fume hood.[1][6][7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][5][6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][6][8] Standard

safety glasses are not sufficient.

Skin Protection:

Wear chemical-resistant gloves such as PVC or rubber.[5] Always inspect gloves for

integrity before use.[2][7]

Wear a lab coat, overalls, or a PVC apron to prevent skin contact.[5] For situations with a

risk of significant exposure, a complete chemical-resistant suit may be necessary.[2][5]

Wear safety footwear or gumboots.[5]

Respiratory Protection: If dust is likely to be generated or ventilation is inadequate, use a

NIOSH-approved respirator.[2][6][8] A full-face particle respirator type N100 (US) or type P3

(EN 143) is recommended.[2]

3. Handling Procedures:

Avoid all personal contact, including inhalation of dust.[5]

Do not eat, drink, or smoke in the handling area.[4][5]

Wash hands thoroughly after handling the substance.[2][6]

Avoid the formation of dust.[2]

4. Storage:

Store in a cool, dry, and well-ventilated area.[2][5]
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Keep containers tightly closed to prevent moisture absorption as the material is hygroscopic.

[2][3]

Store in original, corrosive-resistant containers.[3][5] Do not store in metal containers.[3]

Store away from incompatible materials such as strong oxidizing agents and acids.[1][5]

Emergency and First Aid Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1][2] Remove contact lenses if present and easy to do. Continue rinsing.[2][3] Seek

immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing and shoes.[2] Wash off with

soap and plenty of water.[2] Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air.[1][2] If not breathing, give artificial respiration.[1][2]

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water.[2] Never give anything by

mouth to an unconscious person.[2] Seek immediate medical attention.[1]

Disposal Plan
Spill Cleanup:

Clear the area of all personnel.[5]

Wear full personal protective equipment as described above.[5]

For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled container for disposal.[1][6] Avoid generating dust.[1][6]

After cleanup, decontaminate and launder all protective clothing and equipment before

reuse.[5]

Waste Disposal:
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Dispose of the chemical and its container in accordance with all local, state, and federal

regulations.[3][5]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Do not allow the product to enter drains.[2][3]

Workflow for Handling and Disposal of Sodium Metasilicate Nonahydrate

Workflow for Handling and Disposal of Sodium Metasilicate Nonahydrate

Preparation

Handling

Proceed with caution

Wear Appropriate PPE:
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Use Engineering Controls:
- Fume Hood

- Eyewash/Safety Shower

Storage

If not all is used

Spill Occurs

If spill happens

Waste Disposal

After use

For subsequent use

Emergency Procedures:
- First Aid

- Evacuation
Spill Cleanup

Process Complete
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps and safety considerations for the handling and

disposal of Sodium Metasilicate Nonahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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